Cas no 1017415-39-2 (1-(4-Methylphenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(4-Methylphenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1017415-39-2
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 5381841
• Update Time: 2025-10-17

1-(4-Methylphenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylphenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C16H13N3O2/c1-11-7-9-13(10-8-11)19-15(12-5-3-2-4-6-12)14(16(20)21)17-18-19/h2-10H,1H3,(H,20,21)
• InChI Key： BWYMZFDJNFEMKD-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(C2=CC=CC=C2)=C(C(O)=O)N=N1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 152-153 °C
• Boiling Point: 493.7±47.0 °C(Predicted)
• pka: 3.20±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-Methylphenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid

1-(4-Methylphenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1017415-39-2)

1-(4-Methylphenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1017415-39-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 1-(4-Methylphenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid makes it a valuable candidate for various drug discovery and development efforts.

The molecular formula of 1-(4-Methylphenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid is C₁₈H₁₅N₃O₂, and its molecular weight is approximately 305.33 g/mol. The compound features a central 1,2,3-triazole ring, which is substituted with a 4-methylphenyl group at the 1-position and a phenyl group at the 5-position. The carboxylic acid moiety at the 4-position adds to its chemical versatility and reactivity.

Biological Activities and Mechanisms of Action:

1-(4-Methylphenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid has been extensively studied for its potential biological activities. Recent research has highlighted its anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a crucial role in various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory effects, 1-(4-Methylphenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid has shown promising antiviral activity against several viral strains. Studies have demonstrated that this compound can inhibit the replication of human immunodeficiency virus (HIV) and hepatitis C virus (HCV) by interfering with viral entry and replication processes. The mechanism of action involves the modulation of viral enzymes and host cell receptors, making it a potential candidate for antiviral drug development.

Synthetic Routes and Chemical Properties:

The synthesis of 1-(4-Methylphenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid can be achieved through various methodologies. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a well-established method for constructing 1,2,3-triazoles. This reaction typically proceeds via the coupling of an azide and an alkyne in the presence of a copper catalyst. The resulting triazole ring can then be functionalized with the desired substituents through subsequent reactions.

The chemical properties of 1-(4-Methylphenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid are influenced by its functional groups. The carboxylic acid moiety imparts acidic properties to the molecule, making it soluble in polar solvents such as water and ethanol. The aromatic substituents contribute to its stability and lipophilicity, which are important factors in drug design and delivery.

Clinical Applications and Future Prospects:

The potential clinical applications of 1-(4-Methylphenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid are diverse and promising. Its anti-inflammatory properties make it a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and IBD. Preclinical studies have shown that this compound can effectively reduce inflammation in animal models without significant side effects.

In the context of antiviral therapy, 1-(4-Methylphenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid has shown promise as a broad-spectrum antiviral agent. Its ability to inhibit multiple viral strains makes it an attractive candidate for developing combination therapies that target different stages of viral infection. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its efficacy and safety profile.

Safety Considerations:

Safety is a critical aspect of any drug development process. Preclinical toxicity studies have indicated that 1-(4-Methylphenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid exhibits low toxicity at therapeutic doses. However, further investigations are necessary to fully understand its safety profile in humans. Clinical trials will be essential to evaluate its safety and efficacy in larger patient populations.

Conclusion:

1-(4-Methylphenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1017415-39-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antiviral properties make it a valuable candidate for drug discovery and development efforts in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and optimize its pharmacological properties for clinical use.